(E)-2-(2-(2-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine

• IUPAC Name: N-[(E)-[2-(difluoromethoxy)phenyl]methylideneamino]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C14H10F5N3O/c15-13(16)23-11-4-2-1-3-9(11)7-21-22-12-6-5-10(8-20-12)14(17,18)19/h1-8,13H,(H,20,22)/b21-7+
• InChI Key: WEFMPWGBGOVKCV-QPSGOUHRSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=NC=C(C=C2)C(F)(F)F)OC(F)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NC=C(C=C2)C(F)(F)F)OC(F)F
• Molecular Formula: C14H10F5N3O
• Molecular Weight: 331.24 g/mol

Description

(E)-2-(2-(2-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine, also known as DFP-10825, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications. In

Scientific Research Applications

Fluorinated Compounds in Environmental Science

Fluorinated compounds , due to their unique chemical properties, have been widely used in industrial applications. Research on the environmental degradation and impact of polyfluoroalkyl chemicals has been significant. Studies such as those conducted by Liu & Mejia Avendaño (2013) delve into the microbial degradation of these substances, revealing the complex pathways through which these compounds are broken down in the environment, potentially leading to the formation of perfluoroalkyl carboxylic acids and sulfonic acids (Liu & Mejia Avendaño, 2013).

Pyridine Derivatives in Material Science

Pyridine derivatives have been explored for their optoelectronic properties, as detailed in research on functionalized quinazolines and pyrimidines. Such compounds have shown promise in the development of luminescent materials and electroluminescent properties, making them candidates for use in organic light-emitting diodes (OLEDs) and other photonics applications. This research underscores the value of incorporating pyridine and similar heterocyclic compounds into materials for advanced technological applications (Lipunova et al., 2018).

Heterocyclic Compounds in Drug Discovery

The vast domain of heterocyclic chemistry , particularly compounds bearing triazine scaffolds , has been acknowledged for its biological significance. These compounds have been synthesized and evaluated for a myriad of biological activities, showcasing their potential as frameworks for developing new pharmaceuticals (Verma et al., 2019). The synthesis of novel central nervous system (CNS) acting drugs has also been linked to the exploration of functional chemical groups, including those present in heterocyclic compounds (Saganuwan, 2017).